Cas no 1909314-22-2 (methyl 5-(1-methylpiperidin-4-yl)aminofuran-2-carboxylate)

• Product Name: methyl 5-(1-methylpiperidin-4-yl)aminofuran-2-carboxylate
• CAS No: 1909314-22-2
• MDL: MFCD29060299
• CID: 4628818
• PubChem ID: 121553201
• Update Time: 2025-10-31

methyl 5-(1-methylpiperidin-4-yl)aminofuran-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-[(1-methylpiperidin-4-yl)amino]furan-2-carboxylate
• methyl 5-(1-methylpiperidin-4-yl)aminofuran-2-carboxylate

• MDL： MFCD29060299

Additional information on methyl 5-(1-methylpiperidin-4-yl)aminofuran-2-carboxylate

Comprehensive Overview of Methyl 5-(1-Methylpiperidin-4-yl)aminofuran-2-carboxylate (CAS No. 1909314-22-2)

Methyl 5-(1-methylpiperidin-4-yl)aminofuran-2-carboxylate (CAS No. 1909314-22-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound, often referred to by its systematic name or CAS number, belongs to the class of furan carboxylate derivatives, which are known for their versatility in drug discovery and material science. The presence of both piperidine and furan moieties in its structure makes it a promising candidate for further exploration in medicinal chemistry.

The compound's molecular formula and structural features have been extensively studied to understand its reactivity and potential biological activities. Researchers are particularly interested in its aminofuran backbone, which is a common motif in bioactive molecules. The methyl ester group attached to the furan ring enhances its solubility and stability, making it suitable for various synthetic applications. Recent studies have highlighted its potential role in the development of novel enzyme inhibitors and receptor modulators, aligning with current trends in targeted drug design.

In the context of modern drug discovery, methyl 5-(1-methylpiperidin-4-yl)aminofuran-2-carboxylate is often discussed alongside other heterocyclic compounds due to its ability to interact with biological targets. The piperidine ring, a saturated nitrogen-containing heterocycle, is a key feature in many FDA-approved drugs, contributing to its pharmacokinetic properties. This has led to increased interest in the compound's potential applications in central nervous system (CNS) therapeutics and anti-inflammatory agents, topics that are highly searched in academic and industrial databases.

From a synthetic chemistry perspective, the compound's CAS No. 1909314-22-2 is frequently cited in patents and research papers focusing on multi-step organic synthesis. Its preparation typically involves the coupling of furan-2-carboxylic acid derivatives with 1-methylpiperidin-4-amine, followed by esterification. The optimization of these synthetic routes is a hot topic in organic chemistry forums, as researchers seek to improve yields and reduce environmental impact. This aligns with the growing demand for green chemistry and sustainable synthesis methods, which are trending in scientific communities.

The compound's physicochemical properties, such as its melting point, solubility, and stability, are critical for its practical applications. Analytical techniques like NMR spectroscopy and mass spectrometry are commonly employed to characterize its purity and structure. These details are often sought after by chemists and formulators working on drug delivery systems and excipient compatibility, making the compound a subject of ongoing research.

In summary, methyl 5-(1-methylpiperidin-4-yl)aminofuran-2-carboxylate (CAS No. 1909314-22-2) represents a fascinating area of study at the intersection of organic chemistry and pharmaceutical science. Its structural complexity and potential bioactivity make it a valuable candidate for further investigation, particularly in the development of next-generation therapeutics and specialty chemicals. As research progresses, this compound is likely to remain a focal point in discussions about innovative drug design and synthetic methodology.